Cas no 89806-11-1 (Pyridine, 4-[5-(butylsulfonyl)-1,3,4-thiadiazol-2-yl]-, 1-oxide)

Pyridine, 4-[5-(butylsulfonyl)-1,3,4-thiadiazol-2-yl]-, 1-oxide structure
89806-11-1 structure
Product Name:Pyridine, 4-[5-(butylsulfonyl)-1,3,4-thiadiazol-2-yl]-, 1-oxide
CAS No:89806-11-1
MF:C11H13N3O3S2
MW:299.36921954155
CID:588780
PubChem ID:13128577
Update Time:2025-04-19

Pyridine, 4-[5-(butylsulfonyl)-1,3,4-thiadiazol-2-yl]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 4-[5-(butylsulfonyl)-1,3,4-thiadiazol-2-yl]-, 1-oxide
    • 2-butylsulfonyl-5-(1-oxidopyridin-1-ium-4-yl)-1,3,4-thiadiazole
    • 4-[5-(Butane-1-sulfonyl)-1,3,4-thiadiazol-2-yl]-1-oxo-1lambda~5~-pyridine
    • DTXSID80520332
    • 89806-11-1
    • Inchi: 1S/C11H13N3O3S2/c1-2-3-8-19(16,17)11-13-12-10(18-11)9-4-6-14(15)7-5-9/h4-7H,2-3,8H2,1H3
    • InChI Key: MLGAVOVOCYTBKN-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(C2C=C[N+](=CC=2)[O-])S1)(CCCC)(=O)=O

Computed Properties

  • Exact Mass: 299.03983363g/mol
  • Monoisotopic Mass: 299.03983363g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 122Ų
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